Cas no 2137985-16-9 (Sodium 2-cyclohexylethane-1-sulfinate)

• Product Name: Sodium 2-cyclohexylethane-1-sulfinate
• CAS No: 2137985-16-9
• MF: C₈H₁₅NaO₂S
• MW: 198.258272409439
• CID: 6603346
• PubChem ID: 165863574
• Update Time: 2025-10-22

Sodium 2-cyclohexylethane-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2137985-16-9
• sodium 2-cyclohexylethane-1-sulfinate
• EN300-724468
• Sodium 2-cyclohexylethane-1-sulfinate

• Inchi： 1S/C8H16O2S.Na/c9-11(10)7-6-8-4-2-1-3-5-8;/h8H,1-7H2,(H,9,10);/q;+1/p-1
• InChI Key： GUZDQFXHJVTLRB-UHFFFAOYSA-M
• SMILES： S(CCC1CCCCC1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 198.06904517g/mol
• Monoisotopic Mass: 198.06904517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 135
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on Sodium 2-cyclohexylethane-1-sulfinate

Comprehensive Guide to Sodium 2-cyclohexylethane-1-sulfinate (CAS No. 2137985-16-9): Properties, Applications, and Market Insights

Sodium 2-cyclohexylethane-1-sulfinate (CAS No. 2137985-16-9) is a specialized organosulfur compound that has gained significant attention in pharmaceutical and chemical research. This white to off-white crystalline powder is known for its unique sulfinate functional group, which makes it valuable in various synthetic applications. The compound's molecular structure features a cyclohexyl group attached to an ethane sulfinate moiety, giving it distinct chemical properties that researchers are increasingly exploring.

Recent trends in green chemistry have brought compounds like Sodium 2-cyclohexylethane-1-sulfinate into focus, as scientists search for more environmentally friendly synthetic routes. The compound's stability and reactivity profile make it particularly interesting for pharmaceutical intermediates and catalysis applications. Many researchers are investigating its potential in asymmetric synthesis, where its chiral properties could prove valuable in creating enantiomerically pure compounds.

The solubility characteristics of Sodium 2-cyclohexylethane-1-sulfinate make it particularly useful in aqueous reaction systems. It demonstrates good solubility in water and polar organic solvents, while remaining stable under various pH conditions. This property profile has led to its exploration in bioconjugation chemistry, where researchers are developing new methods for protein modification and drug delivery systems. The compound's thermal stability also makes it suitable for reactions requiring elevated temperatures.

In the pharmaceutical sector, Sodium 2-cyclohexylethane-1-sulfinate is being studied for its potential in drug discovery programs. Its ability to serve as a sulfonylating agent has attracted attention from medicinal chemists working on sulfonamide-containing therapeutics. Recent publications have highlighted its use in creating novel antibacterial agents and enzyme inhibitors, addressing the growing need for new treatments against resistant pathogens.

The compound's structure-activity relationship has become a topic of interest in computational chemistry studies. Researchers are using molecular modeling techniques to predict how modifications to the cyclohexyl group might affect its reactivity and biological activity. These studies are particularly relevant to the development of targeted therapies, where precise molecular interactions are crucial for drug efficacy and safety.

From a commercial perspective, the demand for Sodium 2-cyclohexylethane-1-sulfinate has been steadily increasing. Suppliers are noting growing interest from contract research organizations and academic laboratories working on innovative synthetic methodologies. The compound's relatively stable shelf life and manageable handling requirements make it attractive for both small-scale research and potential larger-scale applications.

Quality control of Sodium 2-cyclohexylethane-1-sulfinate typically involves HPLC analysis and spectroscopic characterization to ensure purity and consistency. Manufacturers are implementing rigorous quality assurance protocols to meet the exacting standards of pharmaceutical and specialty chemical applications. Recent advances in analytical chemistry techniques have improved the ability to detect and quantify impurities at trace levels.

Environmental considerations for Sodium 2-cyclohexylethane-1-sulfinate are becoming increasingly important. Researchers are developing greener synthetic routes for its production, focusing on reducing solvent waste and energy consumption. The compound's biodegradability profile is also under investigation, as the industry moves toward more sustainable chemistry practices in line with global environmental initiatives.

Storage and handling recommendations for Sodium 2-cyclohexylethane-1-sulfinate emphasize protection from moisture and extreme temperatures. While the compound is generally stable under normal laboratory conditions, proper chemical storage protocols should be followed to maintain its integrity over time. Many suppliers now offer the material in nitrogen-purged packaging to enhance stability during shipping and storage.

Future research directions for Sodium 2-cyclohexylethane-1-sulfinate include exploring its potential in material science applications. Some studies suggest it could serve as a building block for novel polymeric materials with specific functional properties. Additionally, its use in catalysis systems continues to be an active area of investigation, particularly for reactions requiring mild conditions and high selectivity.

The regulatory status of Sodium 2-cyclohexylethane-1-sulfinate varies by region, but it is generally available for research purposes. Manufacturers are proactively conducting safety assessments and compiling technical dossiers to support potential future applications in various industries. As with any chemical substance, users should consult relevant safety data sheets and conduct appropriate risk assessments before handling.

In conclusion, Sodium 2-cyclohexylethane-1-sulfinate (CAS No. 2137985-16-9) represents an interesting and versatile compound with growing importance in chemical research and development. Its unique properties and potential applications across multiple scientific disciplines make it a compound worth watching as new discoveries emerge in the coming years.